Cas no 41103-90-6 ((1-phenylethyl)propanedioic acid)
41103-90-6 structure
Product Name:(1-phenylethyl)propanedioic acid
CAS No:41103-90-6
MF:C11H12O4
MW:208.210583686829
CID:926581
PubChem ID:179508
Update Time:2025-04-19
(1-phenylethyl)propanedioic acid Chemical and Physical Properties
Names and Identifiers
-
- (1-phenylethyl)propanedioic acid
- 2-(1-phenylethyl)propanedioic acid
- (1-Phenyl-aethyl)-bernsteinsaeure-diaethylester
- (1-Phenyl-aethyl)-malonsaeure
- (1-phenylethyl)malonic acid
- (1-phenyl-ethyl)-malonic acid
- (1-phenyl-ethyl)-succinic acid diethyl ester
- 2-Phenyl-propan-dicarbonsaeure-(1.1)
- AC1L5CMK
- AC1Q64ZW
- AG-F-87231
- AR-1I4337
- CTK4J9808
- NSC11231
- SCHEMBL2454614
- 2-(1-phenylethyl)malonic acid
- NSC 100951
- 103988-45-0
- NCIOpen2_006815
- NSC-100951
- NSC100951
- 41103-90-6
- AG-670/02629020
- Propanedioic acid, 2-(1-phenylethyl)-
-
- Inchi: 1S/C11H12O4/c1-7(8-5-3-2-4-6-8)9(10(12)13)11(14)15/h2-7,9H,1H3,(H,12,13)(H,14,15)
- InChI Key: AHWJRDQVJRKCPR-UHFFFAOYSA-N
- SMILES: OC(C(C(=O)O)C(C)C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 208.07356
- Monoisotopic Mass: 208.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 74.6Ų
Experimental Properties
- Density: 1.284
- Boiling Point: 371.8°C at 760 mmHg
- Flash Point: 192.9°C
- Refractive Index: 1.564
- PSA: 74.6
- LogP: 1.57550
(1-phenylethyl)propanedioic acid Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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